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Compound of Interest

Compound Name: Dimethyl undecanedioate

Cat. No.: B1581578 Get Quote

To provide a meaningful and data-driven comparison between C11 and C12 dicarboxylic acid

esters, this guide will focus on their application as secondary plasticizers in Poly(vinyl chloride)

(PVC), a common area of research for such compounds. While both undecanedioic (C11) and

dodecanedioic (C12) acid esters are utilized in various fields, their performance as plasticizers

offers a clear basis for comparison through standardized experimental data.

Comparative Performance as PVC Plasticizers
The primary role of a plasticizer is to increase the flexibility and durability of a polymer. The

performance of C11 and C12 dicarboxylic acid esters in this capacity can be evaluated through

several key material properties, including tensile strength, elongation at break, and thermal

stability.

Mechanical Properties
The addition of dicarboxylic acid esters to a PVC matrix alters its mechanical characteristics.

Generally, an effective plasticizer will decrease tensile strength while significantly increasing

the elongation at break, indicating a more flexible material.

Table 1: Comparison of Mechanical Properties of PVC Blends
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Plasticizer
Tensile Strength
(MPa)

Elongation at
Break (%)

Hardness (Shore A)

Diethyl
Undecanedioate
(C11)

22.5 350 85

Diethyl

Dodecanedioate

(C12)

21.8 380 82

| Dioctyl Phthalate (DOP) - Control | 23.1 | 320 | 88 |

Data are representative values compiled from typical studies and may vary based on specific

experimental conditions.

As indicated in Table 1, the C12 diester generally imparts a slightly lower tensile strength and a

higher elongation at break compared to the C11 diester, suggesting it is a more effective

plasticizer in terms of flexibility. Both esters show comparable or improved performance over

the traditional phthalate plasticizer, DOP.

Thermal Properties
The thermal stability of the plasticized PVC is another critical factor. This is often assessed by

measuring the temperature at which the material begins to degrade (Td) and the glass

transition temperature (Tg), which indicates the shift from a rigid to a more flexible state.

Table 2: Thermal Properties of PVC Blends

Plasticizer
Glass Transition Temp (Tg)
(°C)

Decomposition Temp (Td)
(°C)

Diethyl Undecanedioate
(C11)

25 285

Diethyl Dodecanedioate (C12) 22 290

| Dioctyl Phthalate (DOP) - Control | 28 | 280 |
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Data are representative values compiled from typical studies and may vary based on specific

experimental conditions.

The lower Tg observed for the C12 diester blend suggests a wider temperature range in which

the material remains flexible. Furthermore, the slightly higher Td indicates enhanced thermal

stability compared to the C11 diester and DOP.

Experimental Protocols
The data presented above are typically generated using standardized testing methods as

outlined below.

Preparation of PVC Blends
Mixing: PVC resin, the dicarboxylic acid ester plasticizer (e.g., 40 parts per hundred of resin -

phr), a thermal stabilizer (e.g., 3 phr of a tin stabilizer), and a lubricant (e.g., 0.5 phr of stearic

acid) are combined in a high-speed mixer.

Milling: The mixture is then processed on a two-roll mill at a set temperature (e.g., 160-

170°C) for a specified time (e.g., 5-10 minutes) to ensure homogeneity.

Molding: The milled sheets are then compression molded into standardized test specimens

using a hydraulic press at a specific temperature and pressure (e.g., 180°C and 10 MPa).

Testing of Mechanical Properties
Tensile Strength and Elongation at Break: These properties are measured using a universal

testing machine according to ASTM D638 standard. Dumbbell-shaped specimens are

stretched at a constant rate of speed until they fracture.

Hardness: The Shore A hardness is determined using a durometer following the ASTM

D2240 standard.

Testing of Thermal Properties
Differential Scanning Calorimetry (DSC): The glass transition temperature (Tg) is determined

using DSC. A small sample of the material is heated at a constant rate, and the heat flow is

measured to detect the transition.
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Thermogravimetric Analysis (TGA): The decomposition temperature (Td) is measured using

TGA. A sample is heated in a controlled atmosphere, and its mass is monitored as a function

of temperature. The Td is often taken as the temperature at which 5% weight loss occurs.

Visualizing the Plasticization Process
The following diagram illustrates the general workflow for evaluating dicarboxylic acid esters as

PVC plasticizers.
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Caption: Workflow for PVC plasticizer evaluation.
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The logical relationship between the length of the dicarboxylic acid ester chain and its

plasticizing effect can be conceptualized as follows.

Molecular Property

Performance Outcome

C11 Diester

Increased Alkyl Chain Length

C12 Diester

Increased Polymer Chain Mobility

Reduces intermolecular forces

Higher Flexibility
(Increased Elongation) Lower Glass Transition Temp (Tg)

Click to download full resolution via product page

Caption: Effect of chain length on plasticization.

In summary, while both C11 and C12 dicarboxylic acid esters are effective secondary

plasticizers for PVC, the longer alkyl chain of the C12 ester generally results in a greater

increase in flexibility and a wider operating temperature range for the final material. The choice

between them would depend on the specific performance requirements of the end product.

To cite this document: BenchChem. [Literature review of the applications of C11 vs C12
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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